Cas no 2171496-70-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)pyrrolidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)pyrrolidin-1-yl-4-oxobutanoic acid
• CAS No: 2171496-70-9
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6079862
• PubChem ID: 165548849
• Update Time: 2025-11-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)pyrrolidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)pyrrolidin-1-yl-4-oxobutanoic acid
• 2171496-70-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(methylsulfanyl)pyrrolidin-1-yl]-4-oxobutanoic acid
• EN300-1512820

• Inchi： 1S/C24H26N2O5S/c1-32-15-10-11-26(13-15)23(29)21(12-22(27)28)25-24(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： WVHNJMWZRGRACI-UHFFFAOYSA-N
• SMILES： S(C)C1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)pyrrolidin-1-yl-4-oxobutanoic acid

Exploring the Potential of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-(methylsulfanyl)pyrrolidin-1-yl)-4-oxobutanoic Acid in Advanced Chemical Applications

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-(methylsulfanyl)pyrrolidin-1-yl)-4-oxobutanoic acid, commonly referenced by its CAS number 2171496-70-9, is a highly specialized organic compound with significant implications in contemporary chemical research and development. This compound, characterized by its complex structure, has garnered attention for its potential applications in drug delivery systems, bioconjugation chemistry, and advanced materials science. The integration of a fluorenylmethoxycarbonyl (Fmoc) group with a pyrrolidine moiety introduces unique functional properties that make it a valuable asset in various scientific domains.

The structural composition of this compound is notable for its dual functionality. The Fmoc group, a well-known protecting group in peptide synthesis, imparts stability and facilitates controlled deprotection under specific conditions. Meanwhile, the pyrrolidine ring, substituted with a methylsulfanyl group, contributes to the compound's versatility by introducing sulfur-based reactivity and enhancing its solubility properties. Recent studies have highlighted the importance of such dual-functional molecules in designing stimuli-responsive materials and targeted drug delivery systems.

Recent advancements in chemical synthesis have enabled the precise control over the synthesis of this compound, ensuring high purity and reproducibility. Researchers have employed innovative methodologies, including microwave-assisted synthesis and continuous flow chemistry, to optimize the production process. These techniques not only enhance efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

In the realm of bioconjugation chemistry, this compound has shown promise as a linker molecule for connecting biologically active moieties with synthetic polymers or nanoparticles. Its ability to undergo selective chemical transformations under mild conditions makes it an ideal candidate for constructing bio-inspired hybrid materials. For instance, studies have demonstrated its utility in creating pH-responsive drug carriers that release therapeutic agents in response to changes in environmental conditions.

Moreover, the integration of this compound into polymer networks has opened new avenues for developing advanced materials with tailored mechanical and electronic properties. By incorporating this molecule into polymeric matrices, scientists have achieved enhanced mechanical strength and improved thermal stability, which are critical attributes for applications in aerospace and electronics industries.

The methylsulfanyl group within the pyrrolidine ring introduces additional functionality by enabling sulfur-based interactions. This feature has been exploited in designing self-healing materials that can repair damage through reversible disulfide bond formation. Recent experiments have shown that materials incorporating this compound exhibit remarkable self-recovery properties under UV light irradiation, making them suitable for next-generation adaptive structures.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-(methylsulfanyl)pyrrolidin-1-yl)-4-oxobutanoic acid represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique combination of functional groups positions it as a key player in advancing modern chemical technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.